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CAS No.: 201301-83-9
Cat. No.: B1233787
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Audience: Researchers, scientists, and drug development professionals.

Abstract: N-(p-Coumaroyl) serotonin is a naturally occurring phenolic amide found in organisms
like safflower (Carthamus tinctorius)[1]. It has garnered significant interest in the scientific
community due to its diverse pharmacological properties, including antioxidant, anti-
inflammatory, anti-atherosclerotic, and antitumor activities[2][3][4]. Mechanistically, it has been
shown to inhibit Platelet-Derived Growth Factor Receptor (PDGFR[) signaling, ERK1/2
phosphorylation, and NF-kB activation[2]. This application note provides a detailed, step-by-
step protocol for the chemical synthesis of N-(p-Coumaroyl) serotonin from serotonin
hydrochloride and an activated p-coumaric acid derivative. It includes methodologies for
synthesis, purification, and characterization, along with key quantitative data and pathway
diagrams to support researchers in their work.

Physicochemical and Analytical Data

A summary of the key properties of the starting material and final product is provided below.
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Serotonin N-(p-Coumaroyl)
Parameter . . Reference
Hydrochloride Serotonin
(E)-N-[2-(5-hydroxy-
3-(2-aminoethyl)-1H- 1H-indol-3-yl)ethyl]-3-
IUPAC Name indol-5- 4-
ol;hydrochloride hydroxyphenyl)prop-2-
enamide
Molecular Formula C10H13CIN20 C19H18N203
Molecular Weight 212.68 g/mol 322.36 g/mol
CAS Number 153-98-0 68573-24-0
Appearance Solid Solid
Melting Point 149-154 °C 205 - 206 °C
Purity (Typical) >98% >99% (by HPLC)

Synthesis Workflow and Reaction

The synthesis is a two-step process involving the activation of p-coumaric acid, followed by an
amide coupling reaction with serotonin hydrochloride. The most common method involves
creating a highly reactive N-hydroxysuccinimide (NHS) ester of p-coumaric acid, which then
readily reacts with the primary amine of serotonin to form a stable amide bond.

Step 1: Activation
(p-Coumaroyl-NHS Ester Synthesis)

Step 2: Amide Coupling

Step 3: Purification
(Chromatography)

Click to download full resolution via product page
Fig. 1: General workflow for the synthesis of N-Coumaroyl Serotonin.

Experimental Protocols

» Serotonin hydrochloride (C10H12N20-HCI)

e p-Coumaric acid (CoHsO3)
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e N-Hydroxysuccinimide (NHS)

» N,N'-Dicyclohexylcarbodiimide (DCC)
e Sodium bicarbonate (NaHCO3)

o Acetone (ACS Grade)

o Ethyl acetate (ACS Grade)

e Methanol (HPLC Grade)

e Chloroform (HPLC Grade)

e 0.1 M Hydrochloric acid (HCI)

o Deionized water

This initial step activates the carboxylic acid of p-coumaric acid to facilitate the subsequent
amidation.

¢ In a round-bottom flask, dissolve equimolar amounts of p-coumaric acid, N-
hydroxysuccinimide (NHS), and N,N'-dicyclohexylcarbodiimide (DCC) in ethyl acetate.

 Stir the reaction mixture at room temperature for 24 hours. During this time, a white
precipitate of dicyclohexylurea (DCU) will form.

 Filter the mixture to remove the insoluble DCU byproduct.
e Remove the ethyl acetate from the filtrate under reduced pressure using a rotary evaporator.

e The remaining solid is the p-coumaroyl N-hydroxysuccinimide ester, which can be used in
the next step without further purification.

This protocol is adapted from the method described for the synthesis of hydroxycinnamic acid
amides.
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 Dissolve serotonin hydrochloride (0.2 mmol, 42.5 mg) in 4 mL of deionized water in a
suitable reaction vessel.

e Adjust the pH of the serotonin solution to 8.0 by adding sodium bicarbonate (0.4 mmol, 33
mg). This deprotonates the amine group, making it nucleophilic.

 In a separate container, dissolve p-coumaroyl N-hydroxysuccinimide ester (0.22 mmol, 57.4
mgq) in 4 mL of acetone.

» Add the acetone solution of the activated ester to the agueous serotonin solution.

 Stir the resulting mixture in the dark at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or HPLC.

e Upon completion, the reaction mixture can be acidified and extracted with an organic solvent
like ethyl acetate to isolate the crude product.

HSCCC is an effective method for purifying N-(p-Coumaroyl) serotonin from the crude reaction
mixture.
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Parameter Value Reference
High-Speed Counter-Current
Instrumentation Chromatography (HSCCC)

System

Two-Phase Solvent System

Chloroform-methanol-0.1 M
HCI (1:1:1, viviv)

Stationary Phase

Upper phase of the solvent

system

Lower phase of the solvent

Mobile Phase

system
Flow Rate 1.8 mL/min
Revolution Speed 850 rpm
Detection Wavelength 310 nm

Sample Preparation

Crude sample dissolved in the

upper phase

Procedure:

o Prepare the two-phase solvent system by mixing chloroform, methanol, and 0.1 M HCl in a

1:1:1 volume ratio in a separatory funnel.

o Allow the phases to separate completely. The upper phase will serve as the stationary phase

and the lower phase as the mobile phase.

e Fill the HSCCC column with the stationary phase.

o Pump the mobile phase through the column at the specified flow rate while the apparatus

rotates at the set speed.

o Dissolve the crude product in the stationary phase and inject it into the column.
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e Collect fractions and analyze them by HPLC to identify those containing the pure N-(p-
Coumaroyl) serotonin. Purity of >97% can be achieved.

» Combine the pure fractions and evaporate the solvent to yield the final product.

The identity and purity of the synthesized N-(p-Coumaroyl) serotonin should be confirmed
using standard analytical techniques.

o HPLC: To confirm purity. A typical method uses a C18 column with a methanol/water gradient
and UV detection at 310 nm.

 NMR Spectroscopy: *H and 3C NMR are used for structural elucidation and confirmation.
e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Biological Activity and Signaling Pathways

N-(p-Coumaroyl) serotonin exerts its biological effects by modulating several key signaling
pathways, making it a molecule of interest for drug development. It is known to inhibit pathways
involved in cell proliferation, inflammation, and apoptosis.
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Fig. 2: Key signaling pathways modulated by N-(p-Coumaroyl) Serotonin.

Pathway Description:

* PDGF Signaling: N-(p-Coumaroyl) serotonin inhibits the phosphorylation of the PDGF
receptor 3 and downstream ERK1/2, which in turn suppresses the proliferation and migration
of vascular smooth muscle cells, a key process in atherosclerosis.
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 Inflammation: It suppresses the production of pro-inflammatory cytokines like TNF-a, IL-1,
and IL-6 by inhibiting the activation of the transcription factor NF-kB in monocytes.

e Apoptosis: In glioblastoma cells, N-(p-Coumaroyl) serotonin has been shown to induce
apoptosis by activating caspase-8.

Safety Precautions

Standard laboratory safety practices should be followed. This includes wearing personal
protective equipment (PPE) such as safety glasses, lab coats, and gloves. All manipulations
should be performed in a well-ventilated fume hood. DCC is a potent skin sensitizer and should
be handled with extreme care. Consult the Safety Data Sheets (SDS) for all reagents before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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